2-{5-cyclopentanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1-methyl-1H-1,3-benzodiazole

• IUPAC Name: cyclopentyl-[2-(1-methylbenzimidazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C20H26N4O/c1-22-18-9-5-4-8-17(18)21-20(22)24-12-15-10-23(11-16(15)13-24)19(25)14-6-2-3-7-14/h4-5,8-9,14-16H,2-3,6-7,10-13H2,1H3
• InChI Key: ZVWAKIGPJJBFLW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1N3CC4CN(CC4C3)C(=O)C5CCCC5
• Molecular Formula: C20H26N4O
• Molecular Weight: 338.4 g/mol

Description

The compound “2-{5-cyclopentanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1-methyl-1H-1,3-benzodiazole” is also known as Seltorexant. It is a selective antagonist of the human orexin-2 receptor. The neuropeptide orexin regulates wakefulness; inhibiting orexin receptor signaling promotes sleep. This drug is in advanced clinical development for treating depression, where it is thought to be effective by improving sleep.

Synthesis Analysis

The synthesis of octahydropyrrolo[3,4-c]pyrroles involves the thermolysis of N-phthalimidoaziridines based on 5-alkenyl-1,2,4-oxadiazoles. N-Phthalimidoaziridines were synthesized from 3,5-disubstituted 1,2,4-oxadiazoles containing alkenyl and pyridine fragments. N-Phthalimidoaziridines were heated in the presence of N-arylmaleimide to give the corresponding N-phthalimidopyrrolidines.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using techniques such as 1H NMR and 13C NMR. The 1H NMR spectrum shows the presence of various types of hydrogen atoms in the molecule, including those attached to carbon (CH), aromatic (H Ar), and pyridine (H Py) atoms. The 13C NMR spectrum provides information about the different types of carbon atoms present in the molecule.

Chemical Reactions Analysis

The compound contains several pharmacophoric groups (the aziridine, oxadiazole, pyridine, and phthalimide moieties) making them potential active ingredients of medicines. Compounds containing the 1,2,4-oxadiazole moiety are used to treat various diseases and possess anti-inflammatory, antitumor, analgesic, antimicrobial, and hypotensive properties.

Scientific Research Applications

Orexin-2 Antagonist

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Sigma-2 Ligands

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Treatment of Niemann-Pick Disease

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Treatment of Schizophrenia

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Treatment of Neuropathic Pain

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Treatment of Traumatic Brain Injury

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Treatment of Cancer

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Treatment of Alzheimer’s Disease

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Mechanism of Action

Seltorexant works by selectively antagonizing the human orexin-2 receptor. The neuropeptide orexin regulates wakefulness, and inhibiting its receptor signaling promotes sleep. This mechanism of action makes Seltorexant potentially effective in treating depression by improving sleep.

Safety and Hazards

The safety and hazards associated with the compound are typically assessed during clinical trials. In the case of Seltorexant, the most common adverse effects reported were headache, sleepiness, and nausea.

Future Directions

Seltorexant is currently in advanced clinical development for treating depression and is being tested to treat agitation and aggression in people with Alzheimer’s Disease. The future directions of this compound will likely depend on the outcomes of these clinical trials.